Cas no 37466-90-3 (Ethyl 3,4-diaminobenzoate)

Ethyl 3,4-diaminobenzoate is a versatile aromatic compound featuring both ester and diamine functional groups. Its molecular structure, combining an ethyl ester moiety with adjacent amino groups, makes it a valuable intermediate in organic synthesis, particularly for heterocyclic compounds and pharmaceutical applications. The compound exhibits good solubility in polar organic solvents, facilitating its use in reactions such as condensation, cyclization, and polymer synthesis. Its dual reactivity allows for selective modifications at either the ester or amino groups, enabling tailored derivatization. Ethyl 3,4-diaminobenzoate is also employed in dye and pigment synthesis due to its ability to form stable conjugated systems. Proper handling under inert conditions is recommended to preserve its stability.
Ethyl 3,4-diaminobenzoate structure
Ethyl 3,4-diaminobenzoate structure
Product Name:Ethyl 3,4-diaminobenzoate
CAS No:37466-90-3
MF:C9H12N2O2
MW:180.203782081604
MDL:MFCD00179337
CID:54715
PubChem ID:458855
Update Time:2025-05-19

Ethyl 3,4-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,4-diaminobenzoate
    • 3,4-Diaminobenzoic acid ethyl ester
    • 3,4-Diamino-benzoesaeure-aethylester
    • 3,4-diamino-benzoic acid ethyl ester
    • 4-ethoxycarbonyl-o-phenylenediamine
    • ethyl-3,4-diaminobenzoate
    • 3,4-diamino-2-ethyl-benzoate;Ethyl 3,4-Diaminobenzoate
    • IDI1_016151
    • Maybridge3_004764
    • Ethyl 3,4-diaminobenzoate, 97%
    • MFCD00179337
    • 37466-90-3
    • CS-M1560
    • Benzoic acid, 3,4-diamino-, ethyl ester
    • E0930
    • DTXSID60332576
    • Q27459836
    • SY043331
    • NUJBTXFFJUGENN-UHFFFAOYSA-N
    • 3,4-Diaminobenzoic acid, ethyl ester
    • SCHEMBL940578
    • EN300-110914
    • PS-4104
    • STR09661
    • ETHYL3,4-DIAMINOBENZOATE
    • FT-0639377
    • F0001-1076
    • AC-30075
    • AKOS005169874
    • CCG-249671
    • A823679
    • DB-049117
    • DTXCID50283669
    • FE34287
    • 670-460-0
    • MDL: MFCD00179337
    • Inchi: 1S/C9H12N2O2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,10-11H2,1H3
    • InChI Key: NUJBTXFFJUGENN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=C(C=1)N)N)=O

Computed Properties

  • Exact Mass: 180.09000
  • Monoisotopic Mass: 180.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: nothing
  • Topological Polar Surface Area: 78.3A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.214
  • Melting Point: 110.0 to 114.0 deg-C
  • Boiling Point: 382.7 ℃ at 760 mmHg
  • Flash Point: 216.1°C
  • Refractive Index: 1.605
  • PSA: 78.34000
  • LogP: 2.19010
  • Sensitiveness: Sensitive to air
  • Solubility: Not determined

Ethyl 3,4-diaminobenzoate Security Information

Ethyl 3,4-diaminobenzoate Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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Ethyl 3,4-diaminobenzoate Suppliers

ASIACHEM I&E (JIANGSU) CO., LTD
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(CAS:37466-90-3)Ethyl 3,4-diaminobenzoate
Order Number:AC115
Stock Status:in Stock
Quantity:25kg
Purity:98%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
Email:mera.z@nitrobenzenechemical.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:37466-90-3)Ethyl 3,4-diaminobenzoate
Order Number:A823679
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):183.0
Email:sales@amadischem.com

Additional information on Ethyl 3,4-diaminobenzoate

Comprehensive Guide to Ethyl 3,4-diaminobenzoate (CAS No. 37466-90-3): Properties, Applications, and Industry Insights

Ethyl 3,4-diaminobenzoate (CAS No. 37466-90-3) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates, dye synthesis, and advanced material research. With the growing demand for high-precision chemicals in biotechnology and sustainable manufacturing, this compound has garnered significant attention. Its molecular structure, featuring both amino and ester functional groups, enables versatile reactivity, making it a key building block in heterocyclic chemistry and polymer science.

The compound’s CAS number 37466-90-3 is frequently searched in academic databases and industrial procurement platforms, reflecting its relevance in R&D. Users often inquire about its solubility (e.g., in ethanol or DMSO), melting point (typically 98–102°C), and storage conditions (recommended at 2–8��C under inert gas). Recent trends highlight its potential in photodynamic therapy and organic electronics, aligning with the surge in green chemistry and nanotechnology applications.

From a synthetic perspective, Ethyl 3,4-diaminobenzoate serves as a precursor for benzimidazole derivatives, which are pivotal in designing corrosion inhibitors and bioactive molecules. Researchers also explore its use in covalent organic frameworks (COFs), a hot topic in materials science for gas storage and catalysis. SEO analytics reveal related queries such as "ethyl 3,4-diaminobenzoate synthesis protocol" and "safety data sheet for CAS 37466-90-3", underscoring the need for detailed technical documentation.

Industrially, the compound’s low toxicity profile and compatibility with microwave-assisted reactions align with the push for eco-friendly processes. Its applications extend to UV stabilizers and photoresist materials, addressing demands in the electronics and coatings sectors. Notably, patents involving 37466-90-3 often cite its utility in high-performance polymers, resonating with innovations in 3D printing and flexible displays.

To optimize handling, suppliers emphasize batch-specific purity certificates (≥98% HPLC) and analytical validation via NMR/LC-MS. Discussions in forums frequently address scaling-up challenges, such as controlling diamine oxidation during production. These insights cater to both academic labs and industrial-scale operators seeking cost-effective synthesis routes.

In summary, Ethyl 3,4-diaminobenzoate (CAS No. 37466-90-3) bridges fundamental research and cutting-edge applications. Its adaptability to green chemistry principles and emerging technologies positions it as a compound of enduring scientific and commercial value.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
(CAS:37466-90-3)Ethyl 3,4-diaminobenzoate
AC115
Purity:98%
Quantity:25kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:37466-90-3)Ethyl 3,4-diaminobenzoate
A823679
Purity:99%
Quantity:100g
Price ($):183.0
Email